Cas no 62006-19-3 (2-(4-Chlorophenyl)-1-(p-tolyl)ethanone)

• Product Name: 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone
• CAS No: 62006-19-3
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• MDL: MFCD11210879
• CID: 460819
• PubChem ID: 11322526
• Update Time: 2025-05-21

2-(4-Chlorophenyl)-1-(p-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-chlorophenyl)-1-(4-methylphenyl)-
• 2-(4-chlorophenyl)-1-(p-tolyl)ethanone
• 2-(4-chlorophenyl)-1-(4-methylphenyl)ethanone
• 2-(4-CHLOROPHENYL)-4'-METHYLACETOPHENONE
• 2-(4-Chlorophenyl)-1-p-tolylethanone
• OR314003
• AK159015
• BC4182381
• ST2403944
• AX8292513
• alpha-(4-Chlorophenyl)-4'-methylacetophenone
• 2-(4-Chlorophenyl)-1-(4-methylphenyl)ethan-1-one
• 62006-19-3
• MFCD11210879
• SCHEMBL6199337
• CS-0454352
• PS-11129
• AKOS009348253
• DTXSID40462345
• AG-670/02146010
• 2-(4-Chlorophenyl)-1-(p-tolyl)ethan-1-one
• DB-238999
• 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone

• MDL： MFCD11210879
• Inchi： 1S/C15H13ClO/c1-11-2-6-13(7-3-11)15(17)10-12-4-8-14(16)9-5-12/h2-9H,10H2,1H3
• InChI Key： PNUDBSZABWYHHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 244.06559
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07

Additional information on 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone

Introduction to 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone (CAS No: 62006-19-3)

2-(4-Chlorophenyl)-1-(p-tolyl)ethanone, also known by its CAS registry number 62006-19-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, with the molecular formula C₁₅H₁₃ClO, belongs to the class of aromatic ketones and has garnered attention due to its unique properties and potential applications in various industries.

The structure of 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone consists of a central ketone group attached to two aromatic rings: a 4-chlorophenyl group and a p-tolyl group. The presence of the chlorine atom in the 4-position of the phenyl ring introduces electronic effects that influence the compound's reactivity and stability. This makes it a valuable substrate for further chemical modifications in synthetic organic chemistry.

Recent studies have highlighted the role of 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone in drug discovery and development. Its ability to act as a precursor in the synthesis of bioactive molecules has been explored in various research settings. For instance, researchers have utilized this compound as a building block for constructing complex heterocyclic frameworks, which are crucial in medicinal chemistry.

In terms of physical properties, 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone exhibits a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. These properties make it suitable for use in high-temperature reactions or processes where thermal stability is required.

The synthesis of 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone typically involves Friedel-Crafts acylation or other electrophilic aromatic substitution reactions. These methods allow for precise control over the substitution pattern on the aromatic rings, ensuring high yields and purity of the final product.

Beyond its role in organic synthesis, 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone has found applications in fragrance chemistry and material science. Its pleasant aroma profile makes it a candidate for use in perfumery, while its structural rigidity contributes to its potential as a component in advanced materials such as polymers or liquid crystals.

In conclusion, 2-(4-Chlorophenyl)-1-(p-tolyl)ethanone (CAS No: 62006-19-3) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in both academic and industrial settings.